5-[2-(4-Chlorophenyl)-2-oxoethyl]sulfanyl-1,3,7-trimethylpyrimido[4,5-d]pyrimidine-2,4-dione

• IUPAC Name: 5-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-1,3,7-trimethylpyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C17H15ClN4O3S/c1-9-19-14-13(16(24)22(3)17(25)21(14)2)15(20-9)26-8-12(23)10-4-6-11(18)7-5-10/h4-7H,8H2,1-3H3
• InChI Key: BKJVPTIHIXEZFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=N1)SCC(=O)C3=CC=C(C=C3)Cl)C(=O)N(C(=O)N2C)C
• Molecular Formula: C17H15ClN4O3S
• Molecular Weight: 390.8 g/mol

Description

This compound is a chemical substance that can be identified by the CAS No. 852169-08-5. It’s a derivative of pyrimido[4,5-d]pyrimidine.

Synthesis Analysis

The synthesis of pyrimido[4,5-d]pyrimidine derivatives involves several steps. The process starts with the acylation of 5-acetyl-4-aminopyrimidines, followed by cyclization by the action of NH4OAc. This results in pyrimido[4,5-d]pyrimidines with alkyl, aryl, and hetaryl substituents in positions 2 and 7. Another method involves the reductive amination of the acetyl group in 5-acetyl-4-aminopyrimidines and subsequent cyclization with DMF–DMA or HC(OEt)3, resulting in the formation of 6-alkyl-3,4-dihydropyrimido[4,5-d]pyrimidines.

Mechanism of Action

While the mechanism of action for this specific compound isn’t available, pyrimido[4,5-d]pyrimidines are structurally similar to purines and isomeric to pteridines, compounds that make up nucleic and folic acids. They exhibit varied biological activity, including antiproliferative, antioxidant, anti-inflammatory, hepatoprotective, diuretic, antimicrobial, and antihypertensive properties. They are also inhibitors of phosphodiesterase, dihydrofolate reductase, RAF kinase, and P38 protein kinase.